Cas no 103694-63-9 (1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt))

103694-63-9 structure
Product name:1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
- 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,...
- 1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate
- 1,3-Propanediaminium, N,N-diethyl-N-3-(ethyldimethylammonio)propyl-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)
- ethyl-[3-[4-[ethyl(dimethyl)azaniumyl]butyl-(2-hydroxyhexadecyl)-methylazaniumyl]propyl]-dimethylazanium,ethyl sulfate
- 1,3-Propanediaminium, N,N'-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N',N'-dimethyl-, tris(ethyl sulfate) (salt)
- 1,3-Propanediaminium, N1,N3-diethyl-N1-(3-(ethyldimethylammonio)propyl)-N1-(2-hydroxyhexadecyl)-N3,N3-dimethyl-, ethyl sulfate (1:3)
- N-ethyl-N'-{3-[ethyl(dimethyl)ammonio]propyl}-N'-(2-hydroxyhexadecyl)-N,N,N'-trimethylbutane-1,4-diaminium tris(ethyl sulfate)
- ethyl-[3-[4-[ethyl(dimethyl)azaniumyl]butyl-(2-hydroxyhexadecyl)-methylazaniumyl]propyl]-dimethylazanium;ethyl sulfate
- 103694-63-9
- 1,3-Propanediaminium, N1,N3-diethyl-N1-[3-(ethyldimethylammonio)propyl]-N1-(2-hydroxyhexadecyl)-N3,N3-dimethyl-, ethyl sulfate (1:3)
- 1,3-Propanediaminium, N,N'-diethyl-N-[3-(ethyldimethylammonio)propyl]-N-(2-hydroxyhexadecyl)-N',N'-dimethyl-, tris(ethyl sulfate) (salt)
- DTXSID50891107
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- Inchi: InChI=1S/C32H72N3O.3C2H6O4S/c1-9-12-13-14-15-16-17-18-19-20-21-22-26-32(36)31-35(8,30-25-28-34(6,7)11-3)29-24-23-27-33(4,5)10-2;3*1-2-6-7(3,4)5/h32,36H,9-31H2,1-8H3;3*2H2,1H3,(H,3,4,5)/q+3;;;/p-3
- InChI Key: JZTVHFRSYIDPPG-UHFFFAOYSA-K
- SMILES: CCCCCCCCCCCCCCC(C[N+](CCC[N+](CC)(C)C)(C)CCCC[N+](CC)(C)C)O.CCOS([O-])(=O)=O.CCOS([O-])(=O)=O.CCOS([O-])(=O)=O
Computed Properties
- Exact Mass: 889.54051
- Monoisotopic Mass: 889.540102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 57
- Rotatable Bond Count: 29
- Complexity: 598
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 245
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 219.52
- LogP: 8.93970
1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt) Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
103694-63-9 (1,3-Propanediaminium, N,N-diethyl-N-(3-(ethyldimethylammonio)propyl)-N-(2-hydroxyhexadecyl)-N,N-dimethyl-, tris(ethyl sulfate) (salt)) Related Products
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